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Introduction:

AKI603 is a potent and selective small molecule inhibitor of Aurora kinase A (AurA), a key

regulator of mitotic progression.[1][2][3] It has demonstrated significant anti-proliferative activity

in various cancer cell lines, particularly in leukemia and breast cancer.[1][2] Notably, AKI603
has been developed to overcome resistance to existing cancer therapies, such as the

resistance mediated by the BCR-ABL-T315I mutation in chronic myeloid leukemia (CML).[1][4]

[5][6] These application notes provide detailed protocols for the in vitro use of AKI603 in cancer

cell culture experiments to study its effects on cell proliferation, cell cycle, and relevant

signaling pathways.

Data Presentation
Table 1: IC50 Values of AKI603 in Various Cancer Cell Lines
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Cell Line Cancer Type IC50 (µM) Assay Method

SUM149
Inflammatory Breast

Cancer
2.04 Not Specified

BT549
Triple-Negative Breast

Cancer
0.86 Not Specified

MCF-7
Estrogen-Positive

Breast Cancer
0.97 Not Specified

MCF-7-Epi
Epirubicin-Resistant

Breast Cancer
21.01 Not Specified

Sk-br-3
HER2-Positive Breast

Cancer
0.73 Not Specified

MDA-MB-231
Triple-Negative Breast

Cancer
3.49 Not Specified

MDA-MB-453
Triple-Negative Breast

Cancer
0.18 MTT Assay

MDA-MB-453
Triple-Negative Breast

Cancer
0.19 Cell Counting

MDA-MB-468
Triple-Negative Breast

Cancer
0.15 MTT Assay

MDA-MB-468
Triple-Negative Breast

Cancer
0.17 Cell Counting

NB4
Acute Promyelocytic

Leukemia
Not Specified Not Specified

K562
Chronic Myeloid

Leukemia
Not Specified Not Specified

Jurkat Acute T-cell Leukemia Not Specified Not Specified

KBM5
Chronic Myeloid

Leukemia
Not Specified Not Specified
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KBM5-T315I
Imatinib-Resistant

CML
Not Specified Not Specified

Data compiled from multiple sources.[1][2]

Signaling Pathway
AKI603 functions by inhibiting Aurora kinase A (AurA), a serine/threonine kinase that plays a

critical role in cell division. AurA is involved in centrosome maturation, spindle assembly, and

cytokinesis. Overexpression of AurA is common in many cancers and is associated with poor

prognosis. AKI603's inhibition of AurA leads to cell cycle arrest, often resulting in polyploidy,

and can induce cellular senescence.[1][4][5]
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Cell Cycle Progression

AKI603 Mechanism of Action
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Preparation

Experimentation

Analysis

Results
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4. Treat Cells with
AKI603 Dilutions
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6b. Western Blot for
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6c. Colony Formation
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6d. Cell Cycle Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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